Cas no 2228629-12-5 (methyl 3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoate)

• Product Name: methyl 3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoate
• CAS No: 2228629-12-5
• MF: C₉H₉BrFNO₃
• MW: 278.075065374374
• CID: 6615694
• PubChem ID: 165679246
• Update Time: 2025-10-29

methyl 3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoate
• 2228629-12-5
• EN300-1908817

• Inchi： 1S/C9H9BrFNO3/c1-15-8(14)3-7(13)6-2-5(10)4-12-9(6)11/h2,4,7,13H,3H2,1H3
• InChI Key： KLTDQSGVDOXSLA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(CC(=O)OC)O)F

Computed Properties

• Exact Mass: 276.97498g/mol
• Monoisotopic Mass: 276.97498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoate

Methyl 3-(5-Bromo-2-Fluoropyridin-3-Yl)-3-Hydroxypropanoate (CAS 2228629-12-5): A Versatile Intermediate for Pharmaceutical and Agrochemical Applications

Methyl 3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoate (CAS 2228629-12-5) is a high-value chemical intermediate gaining significant attention in pharmaceutical and agrochemical research. This halogenated pyridine derivative combines a unique molecular structure with reactive functional groups, making it a crucial building block for synthesizing complex bioactive molecules. Its 5-bromo-2-fluoropyridine core provides excellent opportunities for further functionalization through cross-coupling reactions, while the hydroxypropanoate moiety offers additional sites for structural modifications.

The growing demand for fluorinated pyridine compounds in drug discovery has positioned this chemical as a key player in modern medicinal chemistry. Researchers particularly value its meta-substituted pyridine structure, which mimics important pharmacophores found in numerous FDA-approved drugs. The presence of both bromine and fluorine atoms enhances the compound's reactivity in palladium-catalyzed coupling reactions, a feature highly sought after in the development of next-generation pharmaceuticals and crop protection agents.

Recent studies highlight the compound's potential in addressing current challenges in antiviral drug development, especially in the context of emerging viral threats. The fluoropyridine scaffold has demonstrated remarkable efficacy in inhibiting viral replication enzymes, making derivatives of methyl 3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoate promising candidates for novel therapeutic agents. This aligns perfectly with the pharmaceutical industry's focus on developing broad-spectrum antiviral medications.

In agrochemical applications, this intermediate shows exceptional promise for creating next-generation pesticides with improved environmental profiles. The halogenated pyridine structure contributes to enhanced binding affinity with insect nervous system targets while maintaining favorable degradation characteristics. Many leading agrochemical companies are actively investigating derivatives of this compound as potential replacements for older pesticides facing increasing regulatory restrictions.

The synthesis of methyl 3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoate typically involves multi-step organic transformations starting from commercially available 2-fluoropyridine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the chemical industry's commitment to sustainable manufacturing practices. Advanced purification techniques ensure high purity levels (>98%) required for pharmaceutical applications, meeting stringent quality standards.

From a commercial perspective, the market for fluorinated pyridine intermediates like CAS 2228629-12-5 has shown consistent growth, driven by expanding R&D budgets in both pharmaceutical and agricultural sectors. Industry analysts project a compound annual growth rate (CAGR) of 6-8% for similar specialty chemicals over the next five years. This growth trajectory reflects the increasing importance of halogenated heterocycles in addressing global health and food security challenges.

Quality control protocols for methyl 3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoate typically involve comprehensive analytical characterization using HPLC, GC-MS, and NMR spectroscopy. These rigorous testing procedures ensure batch-to-batch consistency and verify the absence of undesirable impurities that could affect downstream applications. The compound's stability profile has been extensively studied, with recommended storage conditions under inert atmosphere at controlled temperatures to maintain optimal quality.

Researchers working with this compound should note its compatibility with various organic solvents including dichloromethane, THF, and ethyl acetate, while being sparingly soluble in water. These solubility characteristics make it particularly suitable for reactions conducted under anhydrous conditions. The hydroxypropanoate ester group offers additional versatility, serving as either a protective group or a handle for further transformations depending on synthetic requirements.

The intellectual property landscape surrounding 5-bromo-2-fluoropyridine derivatives continues to evolve, with numerous patents filed in recent years covering novel synthetic methods and applications. This active patent activity underscores the commercial potential of methyl 3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoate and related compounds. Companies investing in this chemical space are strategically positioning themselves to capitalize on emerging opportunities in precision medicine and sustainable agriculture.

Looking ahead, the scientific community anticipates expanded applications for this intermediate in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development. Its unique structural features make it an attractive candidate for creating bifunctional molecules in targeted drug delivery systems. These cutting-edge applications align with current trends in personalized medicine and targeted cancer therapies, areas experiencing rapid growth and substantial research investment.

For procurement specialists and researchers seeking high-purity methyl 3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoate, it's essential to work with reputable suppliers who can provide comprehensive technical documentation and certificates of analysis. The global supply chain for such specialty chemicals has become increasingly sophisticated, with options for custom synthesis and bulk quantities available from leading fine chemical manufacturers.

Environmental and safety considerations for handling this compound follow standard laboratory protocols for organic intermediates. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should always be used. Waste disposal should comply with local regulations for halogenated organic compounds, emphasizing the chemical industry's commitment to responsible stewardship throughout the product lifecycle.

In conclusion, methyl 3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoate (CAS 2228629-12-5) represents a sophisticated chemical building block with diverse applications across multiple industries. Its unique combination of halogen substituents and functional handles positions it as a valuable tool for researchers developing next-generation solutions in healthcare and agriculture. As scientific understanding of fluoropyridine chemistry continues to advance, this compound will likely play an increasingly important role in addressing some of society's most pressing challenges.